Cas no 1805470-24-9 (2-Bromo-6-methyl-3-nitrobenzenesulfonyl chloride)

• Product Name: 2-Bromo-6-methyl-3-nitrobenzenesulfonyl chloride
• CAS No: 1805470-24-9
• MF: C₇H₅BrClNO₄S
• MW: 314.540899038315
• CID: 5006507
• Update Time: 2025-10-31

2-Bromo-6-methyl-3-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-methyl-3-nitrobenzenesulfonyl chloride

• Inchi： 1S/C7H5BrClNO4S/c1-4-2-3-5(10(11)12)6(8)7(4)15(9,13)14/h2-3H,1H3
• InChI Key： XRUQTGLIFROTBS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=C1S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 349
• XLogP3: 2.8
• Topological Polar Surface Area: 88.3

Additional information on 2-Bromo-6-methyl-3-nitrobenzenesulfonyl chloride

Recent Advances in the Application of 2-Bromo-6-methyl-3-nitrobenzenesulfonyl chloride (CAS: 1805470-24-9) in Chemical Biology and Pharmaceutical Research

2-Bromo-6-methyl-3-nitrobenzenesulfonyl chloride (CAS: 1805470-24-9) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of sulfonamide-based therapeutics. Recent studies have highlighted its utility in targeted drug design, owing to its unique reactivity profile and ability to introduce sulfonyl functional groups into complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of novel sulfonamide inhibitors targeting carbonic anhydrase isoforms. The researchers utilized 2-Bromo-6-methyl-3-nitrobenzenesulfonyl chloride as a key building block to develop selective inhibitors with improved pharmacokinetic properties. The bromo and nitro substituents on the aromatic ring were found to significantly influence the binding affinity and selectivity of the resulting compounds, suggesting potential applications in cancer therapy and neurological disorders.

In parallel developments, a team from MIT reported in ACS Chemical Biology the use of this compound in chemical proteomics studies. They developed a series of activity-based probes incorporating 1805470-24-9 as a reactive warhead, enabling the selective labeling and identification of cysteine proteases in complex biological systems. This approach has opened new avenues for target identification and validation in drug discovery programs.

The synthetic utility of 2-Bromo-6-methyl-3-nitrobenzenesulfonyl chloride has been further expanded in recent peptide chemistry applications. A 2024 Nature Communications paper detailed its use in the solid-phase synthesis of sulfonylated peptides with enhanced membrane permeability. The electron-withdrawing nitro group was found to facilitate subsequent nucleophilic aromatic substitution reactions, allowing for efficient post-synthetic modifications of peptide scaffolds.

From a safety and handling perspective, recent toxicological studies published in Chemical Research in Toxicology have provided updated guidelines for working with this compound. While it exhibits moderate reactivity typical of sulfonyl chlorides, proper handling under inert atmosphere and use of appropriate personal protective equipment are recommended. The studies also noted that the bromo substituent may contribute to increased stability compared to simpler sulfonyl chloride derivatives.

Looking forward, the unique properties of 2-Bromo-6-methyl-3-nitrobenzenesulfonyl chloride position it as a valuable tool in several emerging areas of pharmaceutical research. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) development, where its dual functionality could enable novel linker designs. Additionally, its application in the synthesis of sulfonamide-based covalent inhibitors continues to be an active area of research, with several preclinical candidates showing promising results in animal models of inflammatory diseases.